Cas no 161176-99-4 (2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-)
161176-99-4 structure
Product Name:2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-
CAS No:161176-99-4
MF:C10H11NO3
MW:193.199242830276
CID:1340912
PubChem ID:2768332
Update Time:2025-07-27
2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-
- 3,4-Dihydro-2-(2-hydroxyethyl)-3-oxo-2H-1,4-benzoxazine
- 2-(2-hydroxyethyl)-4H-1,4-benzoxazin-3-one
- 2-(2-Hydroxyethyl)-1,4-benzoxazin-3-one
- AKOS004900434
- 11T-0333
- 161176-99-4
- SELSMKTXYUHOMK-UHFFFAOYSA-N
- 2-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
- SCHEMBL5670577
- 2-(2-HYDROXYETHYL)-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
- MFCD03617589
- 2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one
-
- Inchi： 1S/C10H11NO3/c12-6-5-9-10(13)11-7-3-1-2-4-8(7)14-9/h1-4,9,12H,5-6H2,(H,11,13)
- InChI Key： SELSMKTXYUHOMK-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2NC(C1CCO)=O
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR32258-1g |
2-(2-Hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
161176-99-4 | tech | 1g |
£1078.00 | 2025-02-20 | |
| Key Organics Ltd | 11T-0333-1MG |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-5MG |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-10MG |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-0.5G |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-1G |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-5G |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 11T-0333-10G |
2-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one |
161176-99-4 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| A2B Chem LLC | AI73207-1mg |
2-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
161176-99-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73207-5mg |
2-(2-hydroxyethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one |
161176-99-4 | >90% | 5mg |
$214.00 | 2024-04-20 |
2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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